![molecular formula C21H17ClFNO B4084320 3-[(3-chlorophenyl)amino]-1-(4-fluorophenyl)-3-phenyl-1-propanone](/img/structure/B4084320.png)
3-[(3-chlorophenyl)amino]-1-(4-fluorophenyl)-3-phenyl-1-propanone
Overview
Description
3-[(3-chlorophenyl)amino]-1-(4-fluorophenyl)-3-phenyl-1-propanone, also known as 3-Cl-4′-F-α-PHP, is a synthetic stimulant drug that belongs to the cathinone class. The drug is a designer drug that is commonly used for recreational purposes due to its euphoric and stimulant effects. However, it has also been studied for its potential scientific research applications.
Mechanism of Action
The exact mechanism of action of 3-[(3-chlorophenyl)amino]-1-(4-fluorophenyl)-3-phenyl-1-propanone′-F-α-PHP is not fully understood. However, it is believed to work by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are responsible for regulating mood, appetite, and attention.
Biochemical and Physiological Effects:
The use of this compound′-F-α-PHP has been shown to produce a range of biochemical and physiological effects. These include increased heart rate, blood pressure, and body temperature. The drug also produces euphoria, increased energy, and a sense of well-being.
Advantages and Limitations for Lab Experiments
3-[(3-chlorophenyl)amino]-1-(4-fluorophenyl)-3-phenyl-1-propanone′-F-α-PHP has several advantages and limitations for use in laboratory experiments. The drug is relatively easy to synthesize and is readily available. It is also stable and has a long shelf life. However, the drug has not been extensively studied, and its effects on the body are not fully understood.
Future Directions
There are several future directions for the study of 3-[(3-chlorophenyl)amino]-1-(4-fluorophenyl)-3-phenyl-1-propanone′-F-α-PHP. One area of research could focus on the drug's potential as a treatment for depression, anxiety, and ADHD. Another area of research could focus on the drug's potential as a treatment for obesity and addiction. Additionally, further studies could be conducted to better understand the drug's mechanism of action and its effects on the body.
Scientific Research Applications
3-[(3-chlorophenyl)amino]-1-(4-fluorophenyl)-3-phenyl-1-propanone′-F-α-PHP has been studied for its potential therapeutic applications in the treatment of various medical conditions. The drug has been shown to have potential as a treatment for depression, anxiety, and attention deficit hyperactivity disorder (ADHD). It has also been studied for its potential use in the treatment of obesity and addiction.
properties
IUPAC Name |
3-(3-chloroanilino)-1-(4-fluorophenyl)-3-phenylpropan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClFNO/c22-17-7-4-8-19(13-17)24-20(15-5-2-1-3-6-15)14-21(25)16-9-11-18(23)12-10-16/h1-13,20,24H,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSPRTRAVPKJXGA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CC(=O)C2=CC=C(C=C2)F)NC3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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